Cas no 133545-29-6 ((R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) is a chiral bisphosphine ligand with a hexamethoxybiphenyl backbone, offering steric and electronic tuning for asymmetric catalysis. Its rigid, electron-rich structure enhances enantioselectivity in transition-metal-catalyzed reactions, particularly in hydrogenations and cross-couplings. The hexamethoxy substitution pattern improves solubility in organic solvents while maintaining high stability under reaction conditions. The ligand’s axially chiral biphenyl core ensures precise control over stereochemical outcomes, making it valuable for synthesizing enantiopure pharmaceuticals and fine chemicals. Its diphenylphosphine groups provide strong metal coordination, facilitating efficient catalyst turnover. This ligand is particularly suited for applications requiring high selectivity and reactivity in asymmetric synthesis.
133545-29-6 structure
Product Name:(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
CAS No:133545-29-6
MF:C42H40O6P2
MW:702.711
CID:3041502
Update Time:2025-06-09
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Chemical and Physical Properties
Names and Identifiers
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- (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
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(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510286-1 g |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 1g |
€265.00 | 2022-06-09 | ||
| abcr | AB510286-5 g |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 5g |
€988.00 | 2022-06-09 | ||
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 043460-003 |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 97% | 1g |
￥0.0 | 2023-03-06 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 47207-1g |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97% |
133545-29-6 | 97% | 1g |
￥11003.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 47207-250mg |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97% |
133545-29-6 | 97% | 250mg |
￥3452.00 | 2023-03-01 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602181-1g |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 97% | 1g |
¥5399.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602181-100mg |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 97% | 100mg |
¥960.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602181-250mg |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-29-6 | 97% | 250mg |
¥1880.0 | 2024-07-19 |
(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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